Bis[4-(1-azepanylsulfonyl)phenyl] sulfone

• Molecular Formula: C24H32N2O6S3
• Molecular Weight: 540.7 g/mol
• IUPAC Name: 1-[4-[4-(azepan-1-ylsulfonyl)phenyl]sulfonylphenyl]sulfonylazepane
• InChI: InChI=1S/C24H32N2O6S3/c27-33(28,21-9-13-23(14-10-21)34(29,30)25-17-5-1-2-6-18-25)22-11-15-24(16-12-22)35(31,32)26-19-7-3-4-8-20-26/h9-16H,1-8,17-20H2
• InChI Key: QGPRRPQLCPRMDU-UHFFFAOYSA-N
• SMILES: C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)S(=O)(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCCC4

Description

Bis[4-(1-azepanylsulfonyl)phenyl] sulfone, also known as DAS181, is a small molecule inhibitor that has shown promise in treating respiratory viral infections. It works by cleaving sialic acid residues on the surface of host cells, which prevents viral attachment and subsequent infection.

Mechanism of Action

Bis[4-(1-azepanylsulfonyl)phenyl] sulfone works by cleaving sialic acid residues on the surface of host cells, which prevents viral attachment and subsequent infection. Sialic acid is a common target for many respiratory viruses, including influenza and parainfluenza viruses. By cleaving sialic acid, this compound prevents viral attachment and replication, which can lead to reduced viral load and improved clinical outcomes.
Biochemical and Physiological Effects
This compound has been shown to be well-tolerated in preclinical and clinical studies. It has a favorable pharmacokinetic profile, with a half-life of approximately 12 hours in humans. Additionally, this compound has been shown to be effective in reducing viral load and improving clinical outcomes in animal models and clinical studies.

Advantages and Limitations for Lab Experiments

One advantage of Bis[4-(1-azepanylsulfonyl)phenyl] sulfone is its broad-spectrum activity against a wide range of respiratory viruses. Additionally, it has been shown to be effective against viral strains that are resistant to current antiviral therapies. However, one limitation of this compound is its potential for off-target effects, which could lead to unintended consequences.

Future Directions

There are several future directions for Bis[4-(1-azepanylsulfonyl)phenyl] sulfone research, including:
1. Clinical trials to evaluate the safety and efficacy of this compound in treating respiratory viral infections in humans.
2. Development of new formulations and delivery methods for this compound to improve its pharmacokinetic profile and clinical efficacy.
3. Investigation of the potential for combination therapies using this compound and other antiviral agents to improve clinical outcomes.
4. Further characterization of the mechanism of action of this compound to better understand its antiviral activity.
5. Investigation of the potential for this compound in treating other viral infections, including those outside of the respiratory system.
Conclusion
This compound is a promising small molecule inhibitor that has shown potential in treating respiratory viral infections. Its broad-spectrum activity and efficacy against resistant viral strains make it an attractive candidate for further research and development. However, further studies are needed to fully understand its mechanism of action and potential clinical applications.

Synthesis Methods

Bis[4-(1-azepanylsulfonyl)phenyl] sulfone can be synthesized using a multi-step process that involves the reaction of 4-(1-azepanysulfonyl)aniline with 4-bromobenzene-1-sulfonyl chloride. The intermediate product is then reacted with sodium hydride and 4-bromobenzene-1-sulfonic acid to form this compound.

Scientific Research Applications

Bis[4-(1-azepanylsulfonyl)phenyl] sulfone has been extensively studied for its potential in treating respiratory viral infections, including influenza and parainfluenza viruses. In preclinical studies, it has been shown to be effective against a wide range of viral strains, including those that are resistant to current antiviral therapies. Additionally, this compound has been shown to be effective in treating viral infections in animal models, including mice and ferrets.